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Introduction
6-Undecanone, also known by synonyms such as dipentyl ketone and diamyl ketone, is a

saturated aliphatic ketone with the chemical formula C₁₁H₂₂O.[1][2][3] It presents as a clear,

colorless to pale yellow liquid with a characteristic fruity odor.[4] This symmetrical ketone

consists of an eleven-carbon undecane chain with the carbonyl group located at the sixth

carbon position.[1]

Naturally, 6-undecanone has been identified in some plants, including coriander and sweet

osmanthus, contributing to their aromatic profiles.[4][5] In industrial and research settings, it

serves a variety of functions. It is utilized as a solvent for organic compounds, an extraction

medium in analytical chemistry, a flavoring agent, and a fragrance ingredient.[1][4][6]

Furthermore, its potential as a fuel additive and its role as a chemical intermediate in the

synthesis of other organic compounds are areas of ongoing interest.[1][6] This document

provides a comprehensive technical overview of 6-undecanone, focusing on its

physicochemical properties, synthesis methodologies, analytical characterization, applications,

and safety data.

Physicochemical and Spectroscopic Data
The fundamental properties of 6-undecanone are summarized below. This data is critical for its

application in experimental design, chemical synthesis, and analytical method development.
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Physical and Chemical Properties
Property Value Reference

CAS Registry Number 927-49-1 [2][7]

Molecular Formula C₁₁H₂₂O [2][8][9]

Molecular Weight 170.29 g/mol [8][9]

Appearance
Clear colorless to slightly

yellow liquid
[4]

Odor Fruity [4]

Melting Point 14.6 °C (287.75 K) [4][9][10]

Boiling Point 228 °C (501.15 K) at 760 Torr [4][6][10]

Density 0.831 g/mL at 25 °C [4][6]

Refractive Index (n²⁰/D) 1.4270 [4][6]

Flash Point 88 °C (190.4 °F) - closed cup [10]

Water Solubility Insoluble [11]

Vapor Pressure 0.05 mmHg [10]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 6-
undecanone.
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Spectroscopic Data
Characteristic
Peaks/Values

Reference

¹H NMR
Spectral data available from

chemical suppliers.
[3][12]

¹³C NMR
Spectral data available from

chemical suppliers.
[12]

Infrared (IR) Spectroscopy

Carbonyl (C=O) stretch:

~1700-1720 cm⁻¹; Aliphatic C-

H stretch: 2850-2960 cm⁻¹

[1]

Mass Spectrometry (EI)
Major m/z fragments: 43.0,

71.0, 58.0, 99.0, 29.0
[3][7]

Synthesis and Production
Several synthetic routes are available for the production of 6-undecanone, ranging from

classic organic reactions to modern catalytic processes.

Experimental Protocols
3.1.1 Ketonization of Hexanoic Acid

This is a prominent industrial method for synthesizing symmetrical ketones. It involves the

decarboxylative coupling of two carboxylic acid molecules.[1]

Reaction: 2 CH₃(CH₂)₄COOH → (CH₃(CH₂)₄)₂CO + CO₂ + H₂O

Catalyst: Metal oxides such as manganese oxide (MnOₓ), zirconium dioxide (ZrO₂), or ceria-

zirconia mixed oxides are commonly used.[5][13] Basic oxides like MgO and MnOₓ show

high activity but can be prone to leaching.[13] Stable amphoteric catalysts like zirconia are

preferred for acid-rich environments.[13]

Methodology:

The reaction can be performed in a continuous flow reactor, which allows for high

productivity and catalyst stability.[13]
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Hexanoic acid is passed over a heated, heterogeneous metal oxide catalyst.[5]

Reaction temperatures are typically elevated, often in the range of 250-450 °C.[5]

A key advantage of this method is that it can be performed under solvent-free conditions,

generating only CO₂ and water as byproducts, which aligns with green chemistry

principles.[1]

One study demonstrated that using a zirconia aerogel catalyst, a 72.3% conversion of

hexanoic acid with 92.6% selectivity to 6-undecanone could be achieved.[13] Another

process using a manganese oxide/silica catalyst in a continuous flow reactor achieved

near-complete conversion and selectivity.[13]

Purification: The product stream is cooled, and the 6-undecanone is separated from water

and any unreacted starting material, typically by distillation.

3.1.2 Oxidation of 6-Undecanol

This classic method involves the oxidation of the corresponding secondary alcohol.

Reaction: CH₃(CH₂)₄CH(OH)(CH₂)₄CH₃ + [O] → (CH₃(CH₂)₄)₂CO + H₂O

Oxidizing Agent: Common oxidizing agents for converting secondary alcohols to ketones

include chromate-based reagents (e.g., PCC, PDC) or milder, more modern reagents like

those used in Swern or Dess-Martin periodinane oxidations.

Methodology:

Dissolve 6-undecanol in a suitable organic solvent (e.g., dichloromethane).

Add the chosen oxidizing agent portion-wise while maintaining the reaction temperature,

often at or below room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, quench the reaction and work up the mixture, typically involving washing

with aqueous solutions to remove byproducts.
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The crude product is then purified, usually by column chromatography or distillation.

3.1.3 Combined Biotechnological and Chemical Synthesis

This modern approach combines the benefits of biological synthesis for the precursor with

efficient chemical conversion.[5]

Step 1 (Biotechnological): Production of hexanoic acid.

A microorganism capable of carbon chain elongation is cultured in a medium containing

ethanol and/or acetate.[5]

The microorganism ferments the substrate to produce hexanoic acid.[5]

Step 2 (Extraction): The hexanoic acid is extracted from the aqueous fermentation broth

using an organic extractant.[5]

Step 3 (Chemical): The extracted hexanoic acid undergoes catalytic ketonization as

described in Protocol 3.1.1 to yield 6-undecanone.[5]
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Combined Biotechnological and Chemical Synthesis of 6-Undecanone.
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Applications in Research and Development
6-Undecanone's distinct chemical properties make it valuable in several scientific applications.

Solvent and Extraction Medium
Due to its ability to dissolve a range of organic compounds, 6-undecanone is a useful solvent

in research.[1] It has been employed as a solvent for analyzing the products of lignin pyrolysis

in aerosol samples.[1][14]

A key application is in Supported Liquid Membrane (SLM) extraction.[1] This technique is used

for sample preparation and pre-concentration in analytical chemistry.[1]

Experimental Workflow for SLM Extraction:

Membrane Preparation: A porous, hydrophobic microporous membrane (e.g.,

polypropylene hollow fiber) is impregnated with 6-undecanone, which serves as the liquid

membrane.

System Setup: The SLM separates two aqueous solutions: the source/donor phase

(containing the analyte) and the receiving/acceptor phase.

Extraction: The analyte partitions from the source phase into the 6-undecanone liquid

membrane.

Transport & Back-Extraction: The analyte diffuses across the membrane and is then back-

extracted into the receiving phase, often by manipulating the pH to alter the analyte's

charge and solubility.

Analysis: The concentrated analyte in the receiving phase is subsequently analyzed by

techniques like capillary zone electrophoresis or chromatography.[1][4]

Source Phase Aqueous solution
containing analyte

Porous Support
Impregnated with

6-Undecanone (SLM)

 Analyte
Partitioning Receiving Phase Aqueous solution for

concentrated analyte

 Analyte
Back-Extraction Analysis

(e.g., CZE, HPLC)
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Workflow for Supported Liquid Membrane (SLM) Extraction.

Pheromone Research
While 6-undecanone itself is not a widely cited primary pheromone, related ketones are

significant in chemical ecology. For instance, 2-undecanone acts as an insect repellent.[9]

Ketone structures are common motifs in insect pheromones, which are chemicals used for

intraspecies communication.[15] Research in this area involves the identification of active

compounds from insect volatiles and synthesizing them to study behavior or develop pest

management strategies.[16][17] The study of ketones like 6-undecanone can provide

structural analogs for investigating structure-activity relationships in insect olfaction.[15]
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Generalized Pheromone Signaling Pathway.

Other Applications
Flavor and Fragrance: 6-Undecanone is used as a flavoring agent in food products and as a

fragrance ingredient in cosmetics and perfumes.[6] The Joint FAO/WHO Expert Committee

on Food Additives (JECFA) concluded it poses no safety concern at current intake levels

when used as a flavoring agent.[3]
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Chemical Intermediate: It can serve as a starting material for the synthesis of other organic

molecules in the production of specialty chemicals.[6]

Fuel Additive Research: Its long aliphatic chain structure suggests potential for use as a

diesel-blendable fuel additive, though further research is required to validate its efficacy and

environmental impact.[1][13]

Safety and Toxicology
Proper handling of 6-undecanone is essential in a laboratory or industrial setting. The

available toxicological data is summarized below.

Toxicity Data
Route Organism Dose Reference

Oral (LDLo) Rat 1 g/kg [18][19]

Intravenous (LD50) Mouse 117 mg/kg [18][19]

LDLo (Lowest Published Lethal Dose), LD50 (Lethal Dose, 50%)

Hazard Identification and Handling
GHS Classification: According to multiple reports provided to the ECHA C&L Inventory, this

chemical does not meet GHS hazard criteria.[3] However, some older safety data sheets

may classify it as harmful or an irritant.[19]

Handling Precautions: Use in a well-ventilated area.[11] Standard personal protective

equipment (PPE), including safety glasses, protective gloves, and a lab coat, should be

worn.[11][18] Avoid contact with skin, eyes, and clothing.[18] Wash hands thoroughly after

handling.[11][18]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[11][18]

Keep away from heat, sparks, open flames, and incompatible materials such as oxidizing

agents.[11][18]
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Fire Hazard: 6-Undecanone is a combustible liquid. In case of fire, irritating and toxic gases

may be generated.[11]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations. Avoid release to the environment.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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